Cas no 79779-58-1 (Deschloro Loratadine)

Deschloro Loratadine structure

Product Name:Deschloro Loratadine

CAS No:79779-58-1

MF:C₂₂H₂₄N₂O₂

MW:348.438165664673

CID:4659243

Update Time:2023-11-22

Deschloro Loratadine Chemical and Physical Properties

Names and Identifiers

- 11H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 1-piperidinecarboxylic acid deriv.
- Ethyl 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylate
- Deschloro Loratadine
- Inchi： 1S/C22H24N2O2/c1-2-26-22(25)24-14-11-17(12-15-24)20-19-8-4-3-6-16(19)9-10-18-7-5-13-23-21(18)20/h3-8,13H,2,9-12,14-15H2,1H3
- InChI Key： YVMQUVFVYIFGLY-UHFFFAOYSA-N
- SMILES： O(C(N1CC/C(=C2/C3=CC=CC=C3CCC3C/2=NC=CC=3)/CC1)=O)CC

Deschloro Loratadine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D290985-10mg	Deschloro Loratadine	79779-58-1	10mg	$ 141.00	2023-09-08
TRC	D290985-50mg	Deschloro Loratadine	79779-58-1	50mg	$592.00	2023-05-18
TRC	D290985-100mg	Deschloro Loratadine	79779-58-1	100mg	$1039.00	2023-05-18
TRC	D290985-250mg	Deschloro Loratadine	79779-58-1	250mg	$2210.00	2023-05-18
Biosynth	EDA77958-5 mg	Deschloro loratadine	79779-58-1	5mg	$88.00	2023-01-05
Biosynth	EDA77958-10 mg	Deschloro loratadine	79779-58-1	10mg	$140.80	2023-01-05
Biosynth	EDA77958-25 mg	Deschloro loratadine	79779-58-1	25mg	$264.00	2023-01-05
Biosynth	EDA77958-50 mg	Deschloro loratadine	79779-58-1	50mg	$422.50	2023-01-05
Biosynth	EDA77958-100 mg	Deschloro loratadine	79779-58-1	100MG	$675.00	2023-01-05
AN HUI ZE SHENG Technology Co., Ltd.	D290985-10mg	Ethyl4-(5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate	79779-58-1	10mg	￥1080.00	2023-09-15

Deschloro Loratadine Production Method

Production Method 1

79794-75-5

79779-58-1

79794-76-6

Reaction Conditions

1.1R:Me4N+ •OH-, C:2459401-66-0, S:MeOH, S:HOCMe2Et, S:THF, 48 h, rt

Reference

: Organocatalyzed Birch Reduction Driven by Visible Light

By Cole, Justin P. et al, Journal of the American Chemical Society, 2020, 142(31), 13573-13581

Production Method 2

3964-73-6

79779-58-1

Reaction Conditions

1.1S:THF

Reference

: Preparation of ethyl 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate

By Rey, Max and Gladow, Stefan, Patentschrift (Switz., From Patentschrift (Switz.), 688412, 15 Sep 1997, 688412, 15 Sep 1997

Production Method 3

3964-81-6

79779-58-1

Reaction Conditions

1.1

Reference

: N-Substituted 11-(4-piperidylene)-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridines. Antihistamines with no sedating liability

By Villani, F. J. et al, Arzneimittel-Forschung, 1986, 36(9), 1311-14

Production Method 4

79794-75-5

79779-58-1

79794-76-6

Reaction Conditions

1.1R:Me4N+ •OH-, C:2459401-66-0, S:HOCMe2Et, S:MeOH, S:THF, 48 h, rt

Reference

: Organocatalyzed Birch reduction driven by visible light

By Cole, Justin P. et al, ChemRxiv, 2020, From ChemRxiv, 1-13

Production Method 5

79794-75-5

2926-29-6

79779-58-1

2471972-01-5

2471982-72-4

Reaction Conditions

1.1R:Et4N+ •-BF4, R:H2SO4, S:DMSO, 10 h, rt

Reference

: Late-Stage Lead Diversification Coupled with Quantitative Nuclear Magnetic Resonance Spectroscopy to Identify New Structure-Activity Relationship Vectors at Nanomole-Scale Synthesis: Application to Loratadine, a Human Histamine H1 Receptor Inverse Agonist

By Lall, Manjinder S. et al, Journal of Medicinal Chemistry, 2020, 63(13), 7268-7292

Production Method 6

14578-23-5

63463-36-5

79779-58-1

Reaction Conditions

1.1
2.1
3.1

Reference

: Dual antagonists of platelet-activating factor and histamine. Identification of structural requirements for dual activity of N-acyl-4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidines

By Piwinski, John J. et al, Journal of Medicinal Chemistry, 1991, 34(1), 457-61